Cas no 675200-44-9 (3-(Chloromethylidene)oxetan-2-one)

• Product Name: 3-(Chloromethylidene)oxetan-2-one
• CAS No: 675200-44-9
• MF: C₄H₃ClO₂
• MW: 118.51842045784
• CID: 2797735
• PubChem ID: 71368140
• Update Time: 2025-04-21

3-(Chloromethylidene)oxetan-2-one Chemical and Physical Properties

Names and Identifiers

• DTXSID90791218
• 675200-44-9
• 3-(Chloromethylidene)oxetan-2-one

• Inchi： 1S/C4H3ClO2/c5-1-3-2-7-4(3)6/h1H,2H2
• InChI Key： FKOBTWSMKXZSKZ-UHFFFAOYSA-N
• SMILES： ClC=C1C(=O)OC1

Computed Properties

• Exact Mass: 117.9821570Da
• Monoisotopic Mass: 117.9821570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 26.3Ų